![molecular formula C21H25N3O4 B5542561 (3aS*,7aR*)-5-methyl-2-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]octahydro-3aH-pyrrolo[3,4-c]pyridine-3a-carboxylic acid](/img/structure/B5542561.png)
(3aS*,7aR*)-5-methyl-2-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]octahydro-3aH-pyrrolo[3,4-c]pyridine-3a-carboxylic acid
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Description
(3aS*,7aR*)-5-methyl-2-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]octahydro-3aH-pyrrolo[3,4-c]pyridine-3a-carboxylic acid is a useful research compound. Its molecular formula is C21H25N3O4 and its molecular weight is 383.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 383.18450629 g/mol and the complexity rating of the compound is 609. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis Techniques and Derivatives
Synthesis of Pyridothienopyrimidines and Triazines : Compounds structurally related to (3aS*,7aR*)-5-methyl-2-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]octahydro-3aH-pyrrolo[3,4-c]pyridine-3a-carboxylic acid have been used in the synthesis of pyridothienopyrimidines and pyridothienotriazines, showcasing their utility in the creation of novel polycyclic structures (Hussein, Abu-shanab, & Ishak, 2000).
Polymer Synthesis and Characterization : The chemical has been employed in the synthesis of new optically active organo-soluble poly(amide-imide)s. These materials are notable for their solubility in various organic solvents and potential use in column chromatography for enantiomeric mixture separation. Their thermal properties and stability have also been a subject of research (Feyzi et al., 2013).
Development of Luminescent Compounds : Research has also focused on the development of pyridylthiazoles, which are highly luminescent heterocyclic compounds. These derivatives have potential applications in metal sensing and as laser dyes due to their high fluorescence quantum yields and large Stokes shift values (Grummt, Weiss, Birckner, & Beckert, 2007).
Biological Applications
Antimicrobial and Anticancer Agents : The chemical has been a precursor in the synthesis of various novel thiazolidinones, which have been tested for their biological activity. This includes studies on antimicrobial properties (Revanasiddappa & Subrahmanyam, 2009). Additionally, pyrazolopyrimidines derivatives, synthesized from similar compounds, have been evaluated as anticancer and anti-5-lipoxygenase agents, indicating the potential therapeutic applications of these derivatives (Rahmouni et al., 2016).
Alzheimer's Disease Research : Compounds derived from related chemicals have been studied as potential acetylcholinesterase inhibitors, which could have implications in the treatment of Alzheimer's disease. The research includes synthesis and evaluation of their inhibitory activities, with some compounds showing promising results (Pervaiz et al., 2020).
Dual Inhibitors in Cancer Therapy : The chemical has been a key component in the design and synthesis of dual inhibitors of thymidylate synthase and dihydrofolate reductase, showing potential as an antitumor agent. This research provides insights into novel approaches for cancer treatment (Gangjee et al., 2000).
Properties
IUPAC Name |
(3aS,7aR)-5-methyl-2-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetyl]-1,3,4,6,7,7a-hexahydropyrrolo[3,4-c]pyridine-3a-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O4/c1-14-17(22-19(28-14)15-6-4-3-5-7-15)10-18(25)24-11-16-8-9-23(2)12-21(16,13-24)20(26)27/h3-7,16H,8-13H2,1-2H3,(H,26,27)/t16-,21-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIOHLSKTOANHID-KKSFZXQISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC=CC=C2)CC(=O)N3CC4CCN(CC4(C3)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(N=C(O1)C2=CC=CC=C2)CC(=O)N3C[C@@H]4CCN(C[C@@]4(C3)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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